Cas no 1346686-87-0 (5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid)

• Product Name: 5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid
• CAS No: 1346686-87-0
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• CID: 1030097
• PubChem ID: 71303539
• Update Time: 2025-05-19

5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid
• 5-(5-fluoropyridin-2-yl)pyridine-3-carboxylic acid
• 5-Fluoro-[2,3'-bipyridine]-5'-carboxylicacid
• DTXSID40745009
• 5-Fluoro[2,3'-bipyridine]-5'-carboxylic acid
• 1346686-87-0

• Inchi： 1S/C11H7FN2O2/c12-9-1-2-10(14-6-9)7-3-8(11(15)16)5-13-4-7/h1-6H,(H,15,16)
• InChI Key： FVHSFRDOOXLECJ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 218.04915563g/mol
• Monoisotopic Mass: 218.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.1Ų

Additional information on 5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid

5-Fluoro-[2,3'-bipyridine]-5'-carboxylic Acid: A Comprehensive Overview

The compound 5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid (CAS No. 1346686-87-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bipyridine framework with a carboxylic acid group and a fluorine substituent. The presence of the fluorine atom at the 5-position introduces interesting electronic properties, making this compound a subject of intense research interest.

Recent studies have highlighted the potential of 5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid in the development of advanced materials, particularly in the realm of coordination chemistry and metal-organic frameworks (MOFs). The bipyridine moiety is known for its ability to coordinate with metal ions, forming stable complexes that exhibit unique magnetic and electronic properties. The addition of the carboxylic acid group further enhances the versatility of this compound by providing additional sites for functionalization and interaction with other molecules.

One of the most promising applications of 5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid is in the field of drug discovery. Researchers have explored its potential as a ligand in the design of new pharmaceutical agents, particularly those targeting specific protein-protein interactions. The fluorine substituent plays a crucial role in modulating the pharmacokinetic properties of the molecule, making it an attractive candidate for further investigation.

In terms of synthesis, 5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid can be prepared through various routes, including Friedel-Crafts acylation and Suzuki coupling reactions. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound is readily available for research and industrial applications. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and improving scalability.

The structural uniqueness of 5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid also makes it an ideal candidate for use in sensors and diagnostic tools. Its ability to form highly sensitive complexes with metal ions has led to its incorporation into devices for detecting trace amounts of heavy metals in environmental samples. This application is particularly relevant given the growing concern over heavy metal contamination in water and soil.

From an environmental standpoint, 5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid has shown potential as a biodegradable additive in polymer materials. Its ability to enhance the mechanical properties of polymers while maintaining biocompatibility makes it a valuable addition to sustainable materials science research.

In conclusion, 5-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid (CAS No. 1346686-87-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry, materials science, and pharmacology. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.